Cas no 582325-11-9 (4-(6-Methylpyridin-2-yl)benzoic acid)

• Product Name: 4-(6-Methylpyridin-2-yl)benzoic acid
• CAS No: 582325-11-9
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 948213
• PubChem ID: 53426336
• Update Time: 2025-04-19

4-(6-Methylpyridin-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(6-Methylpyridin-2-yl)benzoic acid
• 4-(6-METHYL(PYRIDIN-2-YL))BENZOIC ACID
• 4-(6-methyl-2-pyridinyl)benzoic acid
• DTXSID60699191
• SCHEMBL2346786
• UIYSBRRAWPERFQ-UHFFFAOYSA-N
• 582325-11-9
• 4-(6-METHYL-2-PYRIDINYL)-BENZOIC ACID
• DB-339784
• 4-(6-Methyl-2-pyridyl)benzoic acid

• Inchi： 1S/C13H11NO2/c1-9-3-2-4-12(14-9)10-5-7-11(8-6-10)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： UIYSBRRAWPERFQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1C=CC=C(C)N=1)=O

Computed Properties

• Exact Mass: 213.07900
• Monoisotopic Mass: 213.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: 2.4

Experimental Properties

• PSA: 50.19000
• LogP: 2.75520